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Compound of Interest

Compound Name: Pyriculol

Cat. No.: B1254699

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, biosynthetic

pathway, and biological activity of Pyriculol, a phytotoxic secondary metabolite produced by

the rice blast fungus, Magnaporthe oryzae (also known as Pyricularia oryzae) and

Magnaporthe grisea.[1][2] This document is intended to serve as a valuable resource for

researchers in natural product chemistry, mycology, and agrochemical development.

Chemical Structure and Properties
Pyriculol is a polyketide compound belonging to the salicylaldehyde family of natural products.

[3] It is characterized by a heptadienyl side chain attached to a salicylaldehyde core. The

precise stereochemistry of the molecule is crucial for its biological activity.

Table 1: Chemical Identifiers and Properties of Pyriculol
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Identifier Value Reference

IUPAC Name

2-[(1E,3R,4S,5E)-3,4-

dihydroxyhepta-1,5-dienyl]-6-

hydroxybenzaldehyde

[1][4]

Molecular Formula C14H16O4 [1][4][5]

Molecular Weight 248.27 g/mol

CAS Number 24868-59-5 [1][5]

SMILES
C/C=C/--INVALID-LINK--

O)C=O)O">C@@HO
[1][4][5]

InChIKey
YUQDGJSYYKKISE-

COOXUBAGSA-N
[1][5]

Pyriculol is classified as a heptaketide, a triol, a secondary allylic alcohol, a homoallylic

alcohol, a member of benzaldehydes, and a member of phenols.[1] It has several known

analogs, including dihydropyriculol, pyriculariol, and epi-pyriculol, which differ in the oxidation

state of the aldehyde group or the stereochemistry of the diol.[6][7][8] The aldehyde-type

analogs, such as Pyriculol, are known to induce lesion-like necrosis on rice leaves, whereas

the alcohol-type derivatives are inactive.[6][7]

Table 2: Spectroscopic Data for Pyriculol

Spectroscopic Technique Data Reference

¹H NMR (500 MHz, CDCl₃)

See supplementary data of

original publication for detailed

shifts and coupling constants.

[1]

¹³C NMR (125 MHz, CDCl₃)

See supplementary data of

original publication for detailed

chemical shifts.

[1]

Specific Rotation [α]D²² +41.3° [8]
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Biosynthesis of Pyriculol
The biosynthesis of Pyriculol in Magnaporthe oryzae is governed by a polyketide synthase

(PKS) gene cluster. The core enzyme, MoPKS19, is responsible for the assembly of the

polyketide backbone.[9] The biosynthetic pathway involves a series of modifications, including

reductions and oxidations, to yield the final product. A key regulatory feature of Pyriculol's
bioactivity is the interconversion between the active aldehyde form (Pyriculol) and the inactive

alcohol form (dihydropyriculol). This process is controlled by specific oxidoreductases.[6][10]
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Biosynthetic pathway and regulation of Pyriculol.

Experimental Protocols
Isolation and Purification of Pyriculol Analogs
The following protocol is a generalized procedure for the isolation of Pyriculol and its analogs

from fungal cultures of P. grisea.

Fungal Culture: Inoculate P. grisea into Potato Dextrose Broth (PDB) and incubate in a

shaker culture for 14 days at room temperature.

Extraction: Remove the mycelium by centrifugation and filtration. The resulting culture filtrate

is lyophilized. The lyophilized material is redissolved in distilled water and extracted with

ethyl acetate.

Chromatography: The combined organic extracts are dried over anhydrous sodium sulfate

and evaporated under reduced pressure. The resulting crude extract is then subjected to

column chromatography on silica gel, eluting with a chloroform/isopropanol gradient.
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Purification: Fractions containing Pyriculol analogs are further purified by thin-layer

chromatography (TLC) to yield the pure compounds.[11]

Quantification by High-Performance Liquid
Chromatography (HPLC)
A validated HPLC method is available for the quantification of epi-Pyriculol, a stereoisomer of

Pyriculol.

Instrumentation: HPLC system equipped with a UV detector.

Column: C18 reverse-phase column.

Mobile Phase: A gradient of water and acetonitrile.

Detection: UV detection at a wavelength determined by the absorption maximum of the

analyte.

Quantification: A calibration curve is generated using a purified standard of the analyte. The

concentration in unknown samples is determined by comparing the peak area to the

calibration curve.[12]

Table 3: Production of epi-Pyriculol by Pyricularia grisea Isolates
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Isolate Number P. grisea Isolate
Production Yield
(mg/L) at regular
pH

Production Yield
(mg/L) at pH 2

1 CB 5B2 0.30 0.00

2 SNM 2-1A3 1.80 1.95

3 SNM 3-2B 0.00 0.00

4 SNM 4B1 0.00 0.00

5 SNM 4B3 0.00 0.00

6 SNM 5A1 0.00 0.00

7 SNM 5A2 2.13 2.30

8 SNM 5B1 0.00 0.00

9 SNM 5B2 0.00 0.00

10 SNM 5C 0.00 0.00

11 SNM 6A 0.00 0.00

12 SNM 6B 0.00 0.00

Adapted from Production of (10S,11S)-(—)-epi-Pyriculol and Its HPLC Quantification in Liquid

Cultures of Pyricularia grisea, a Potential Mycoherbicide for the Control of Buffelgrass

(Cenchrus ciliaris).[13]

Phytotoxicity Assay
The phytotoxic activity of Pyriculol can be assessed using a leaf necrosis assay.

Plant Material: Use leaf segments from a susceptible plant species, such as the dwarf indica

rice cultivar CO39.

Sample Application: Dissolve the purified compound or crude extract in a suitable solvent.

Apply droplets of the sample solution to the surface of the fixed leaves.
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Incubation: Incubate the treated leaves under controlled conditions of light, temperature, and

humidity.

Observation: Document the development of necrotic lesions by photography at regular

intervals (e.g., 5 days post-application).[14]

Sample Preparation Assay
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Apply Droplets

Crude Fungal Extract Solvent Control Prepare Leaf Segments

Incubate (Controlled Conditions)

Observe Lesion Formation
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Workflow for the phytotoxicity assay of Pyriculol.

Conclusion
Pyriculol remains a molecule of significant interest due to its potent phytotoxic properties and

its role in the pathogenicity of the rice blast fungus. A thorough understanding of its chemical

structure, biosynthesis, and mechanism of action is critical for the development of novel
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fungicides and for managing rice blast disease. The information and protocols presented in this

guide offer a solid foundation for further research into this fascinating natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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